3-(2-Chlorobenzyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-4-oxophthalazine-1-carboxylic acid
• InChI: InChI=1S/C16H11ClN2O3/c17-13-8-4-1-5-10(13)9-19-15(20)12-7-3-2-6-11(12)14(18-19)16(21)22/h1-8H,9H2,(H,21,22)
• InChI Key: YDUIFTSCBFPHCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C(=O)C3=CC=CC=C3C(=N2)C(=O)O)Cl
• Molecular Formula: C16H11ClN2O3
• Molecular Weight: 314.72 g/mol

Description

3-(2-Chlorobenzyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is commonly referred to as CPDC or 2-Chlorobenzylphthalazinone, and it is a synthetic derivative of phthalazine.

Scientific Research Applications

1. Dermatological Applications

Research on similar compounds has shown potential in treating skin diseases, including those of viral etiology. For instance, a study on a newly synthesized compound, p-chlorophenylamide of 3-methyl-5-benzoylaminoisothiazole-4-carboxylic acid (ITCL), demonstrated efficacy in treating herpes simplex, herpes zoster, and other skin conditions, highlighting a potential area for dermatological applications of related chemical compounds (Wąsik et al., 1983).

2. Environmental and Occupational Health

Several studies have examined the environmental and occupational exposure to various chemicals, including their metabolites in humans. For example, research on the variability of urinary excretion of pyrethroid metabolites suggests the significance of monitoring exposure to synthetic chemicals in agricultural and residential settings (Wielgomas, 2013). This could imply the importance of studying environmental and occupational health impacts of similar compounds.

3. Analytical Chemistry and Biomonitoring

The detection and analysis of chemical metabolites are crucial in understanding exposure and health effects. Studies like the assessment of urinary concentrations of metabolites of pyrethroid insecticides in the general U.S. population illustrate the role of analytical chemistry in biomonitoring and risk assessment (Barr et al., 2010). This area could be relevant for exploring the detection and effects of 3-(2-Chlorobenzyl)-4-oxo-3,4-dihydrophthalazine-1-carboxylic acid in biological systems.